Cas no 2228583-93-3 (3-fluoro-3-2-(methylsulfanyl)phenylpropan-1-amine)

• Product Name: 3-fluoro-3-2-(methylsulfanyl)phenylpropan-1-amine
• CAS No: 2228583-93-3
• MF: C₁₀H₁₄FNS
• MW: 199.288264751434
• CID: 5750626
• PubChem ID: 165653796
• Update Time: 2025-06-14

3-fluoro-3-2-(methylsulfanyl)phenylpropan-1-amine Chemical and Physical Properties

Names and Identifiers

• EN300-1751711
• 3-fluoro-3-[2-(methylsulfanyl)phenyl]propan-1-amine
• 2228583-93-3
• 3-fluoro-3-2-(methylsulfanyl)phenylpropan-1-amine

• Inchi： 1S/C10H14FNS/c1-13-10-5-3-2-4-8(10)9(11)6-7-12/h2-5,9H,6-7,12H2,1H3
• InChI Key： AYNNHYDQIHZGJW-UHFFFAOYSA-N
• SMILES： S(C)C1C=CC=CC=1C(CCN)F

Computed Properties

• Exact Mass: 199.08309879g/mol
• Monoisotopic Mass: 199.08309879g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 51.3Ų

Additional information on 3-fluoro-3-2-(methylsulfanyl)phenylpropan-1-amine

Comprehensive Overview of 3-Fluoro-3-[2-(Methylsulfanyl)Phenyl]Propan-1-Amine (CAS No. 2228583-93-3)

In the rapidly evolving field of chemical research and pharmaceutical development, 3-Fluoro-3-[2-(methylsulfanyl)phenyl]propan-1-amine (CAS No. 2228583-93-3) has garnered significant attention due to its unique structural properties and potential applications. This compound, characterized by its fluoro and methylsulfanyl functional groups, is a subject of interest for researchers exploring novel bioactive molecules. Its systematic name reflects its precise chemical architecture, making it a valuable candidate for further study in medicinal chemistry and material science.

The growing demand for fluorinated compounds in drug discovery has positioned 3-Fluoro-3-[2-(methylsulfanyl)phenyl]propan-1-amine as a promising intermediate. Fluorination is a key strategy in modern pharmaceuticals, as it often enhances metabolic stability, bioavailability, and binding affinity. Meanwhile, the methylsulfanyl moiety contributes to the compound's versatility, enabling interactions with various biological targets. Researchers are particularly intrigued by its potential role in designing central nervous system (CNS) therapeutics, a hot topic in contemporary medical research.

From a synthetic chemistry perspective, the preparation of CAS No. 2228583-93-3 involves multi-step organic transformations, including nucleophilic substitution and reductive amination. These methods are widely discussed in academic forums and industry publications, as they align with the broader trend toward sustainable and efficient synthesis. Environmental concerns and the push for green chemistry have also influenced the optimization of its production processes, reducing waste and improving yields.

In addition to its pharmaceutical potential, 3-Fluoro-3-[2-(methylsulfanyl)phenyl]propan-1-amine has sparked interest in agrochemical research. The combination of fluorine and sulfur-containing groups is known to impart pesticidal and herbicidal properties, addressing the global need for crop protection solutions. This aligns with current discussions on food security and sustainable agriculture, making the compound relevant to both scientific and public audiences.

Analytical characterization of CAS No. 2228583-93-3 typically employs advanced techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and high-performance liquid chromatography (HPLC). These methods ensure the compound's purity and structural integrity, which are critical for its intended applications. The rise of AI-driven drug discovery has further amplified interest in such compounds, as machine learning models increasingly rely on high-quality datasets of well-characterized molecules.

As the scientific community continues to explore the potential of 3-Fluoro-3-[2-(methylsulfanyl)phenyl]propan-1-amine, safety and regulatory compliance remain paramount. While the compound is not classified as hazardous under current guidelines, researchers emphasize adherence to good laboratory practices (GLP) and risk assessment protocols. This cautious approach resonates with public concerns about chemical safety and responsible innovation.

In summary, 3-Fluoro-3-[2-(methylsulfanyl)phenyl]propan-1-amine (CAS No. 2228583-93-3) represents a fascinating intersection of chemistry, pharmacology, and agrochemical science. Its structural features and diverse applications make it a compelling subject for ongoing research, particularly in the context of personalized medicine and sustainable development. As scientific advancements unfold, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in health and agriculture.